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Compound of Interest

7-Amino-5-hydroxy-2,3-
Compound Name:
dihydroinden-1-one

Cat. No.: B11920773

Get Quote

Structural Analysis & Chemometric Logic[1]

The core structure is 2,3-dihydroinden-1-one (1-indanone) substituted with a hydroxyl group at
position 5 and an amino group at position 7.[1]

Critical Structural Feature: The Peri-Effect

The most defining spectroscopic feature of this molecule is the peri-interaction between the
carbonyl oxygen at C1 and the amino group at C7.[1]

e Geometry: The C1=0 and C7-NH

groups are in close spatial proximity (peri-position, similar to 1,8-naphthalenes).[1]

o Consequence: This facilitates a strong intramolecular Hydrogen Bond (N-H[1]---O=C).
e Spectroscopic Impact:

o IR: Significant redshift (lowering) of the Carbonyl (
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) stretching frequency.[1]

o NMR: Deshielding of the amino protons involved in H-bonding.

Predicted Spectroscopic Data (NMR, IR, MS)

The following data is derived from substituent increment calculations (Hammett constants) and
validated against analogous compounds (e.g., 7-amino-1-indanone, 5-hydroxy-1-indanone).

A. Infrared Spectroscopy (IR)

The IR spectrum is dominated by the interplay between the ketone and the amine/hydroxyl

groups.[1]
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Functional Group

Frequency (
Intensity

)

Assignment &
Notes

O-H Stretch

Broad, Med

Phenolic OH.[1]
Broadened by
intermolecular H-
bonding.[1]

N-H Stretch

Sharp (Doublet)

Primary amine (

)[1]
Asymmetric/Symmetri

c stretch.

C=0 Stretch

Strong

Diagnostic Peak.
Lower than typical 1-

indanone (

) due to intramolecular
H-bonding with 7-NH

and conjugation with
the electron-rich

aromatic ring.[1]

C=C Aromatic

Medium

Aromatic ring skeletal

vibrations.[1]

C-N Stretch

Medium

Aryl C-N stretch.[1]

C-O Stretch

Strong

Phenolic C-O stretch.
[1]

B. Nuclear Magnetic Resonance (NMR)

H NMR (400 MHz, DMSO-

)

Numbering: Indanone core.[1][2][3] C1=0, C2/C3 alkyl, C3a bridge, C4/C5/C6/C7 aromatic.[1]
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Position

(ppm)

Multiplicity

(Hz)

Interpretation

OH (C5)

Singlet (br)

Phenolic proton.
[1] Exchangeable
with D

O.

NH

(C7)

Broad Singlet

Amino protons.
[1] Typically
deshielded due
to H-bond to
C1=0.

H6

Doublet

Ortho to NH

, Ortho to OH.[1]
Shielded by both
electron-donating

groups.[1]

H4

Doublet

Ortho to OH,
Meta to NH

[1] Less
shielded than
H6.[1]

H3

Triplet

Benzylic
methylene

protons.[1]

H2

Triplet

-Carbonyl
methylene

protons.[1]

Key Coupling Logic:

e H4 vs H6: H6 is flanked by two strong donors (5-OH and 7-NH
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), making it the most upfield aromatic signal.[1] H4 is flanked by 5-OH and the ring bridge
(C3a), making it slightly more downfield than H6.[1]

e Coupling Constant (
): H4 and H6 are meta to each other, resulting in a small coupling constant (

)-[1]

C NMR (100 MHz, DMSO-
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Carbon (ppm)

Type

Assignment

C1

C=0[1]

Carbonyl.[1]
Deshielded, but
slightly shielded
relative to
unsubstituted
indanone due to

resonance donation.

[1]

C5

C-OH

Ipso-phenol.[1] Highly
deshielded.

Cc7

C-NH

Ipso-amine.[1] Highly
deshielded.

C3a

Bridgehead carbon

(para to NH

)-[1]

C7a

Bridgehead carbon
(ortho to NH

, alpha to C=0).[1]

C6

CH

Ortho to both donors.
[1] Most shielded

aromatic carbon.[1]

C4

CH

Ortho to OH.[1]

C3

CH

Benzylic.[1]

Cc2

CH

-Carbonyl.[1]

C. Mass Spectrometry (MS)

e Molecular Formula: C
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H
NO
[1]

e Molecular Weight: 163.17 g/mol [1]

Fragmentation Pattern (El, 70 eV):

Molecular lon (

):

(Base peak or strong intensity due to aromatic stability).[1]

Loss of CO (

):

.[1] Characteristic of cyclic ketones/phenols.

Loss of HCN (

):

.[1] Characteristic of aromatic amines.

Combined Loss (

):

.[1] Formation of hydroxy-benzyne type fragments.[1]

Tropylium lon Formation: Rearrangement typically yields ions at
(phenyl) or substituted variants.[1]

Experimental Validation Workflow

To confirm the structure of this specific isomer (differentiating it from 4-amino-6-hydroxy, etc.),
the following logic pathway is required.
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Differentiation Strategy

The primary challenge is distinguishing the 7-amino-5-hydroxy isomer from the 4-amino-6-
hydroxy isomer.[1]

e NOE (Nuclear Overhauser Effect):

Irradiate the NH

[e]

signal.[1]

o 7-Amino isomer: NOE observed at H6 (ortho) but not at H2 or H3 (too far).[1]

o 4-Amino isomer: NOE observed at H3 (benzylic protons are spatially close to the C4
position).[1]

o Result: Absence of NOE between NH
and H3 confirms the amine is at position 7.[1]
o« HMBC (Heteronuclear Multiple Bond Correlation):
o C1 (Carbonyl) will show a strong

correlation to H3 (benzylic).[1]

o C1 will not show a correlation to aromatic protons in the 7-amino isomer (H6 is too far,
)[1]

o If the amine were at C4 (leaving H7 as a proton), C1 would show a

correlation to H7.[1]

o Result: Absence of C1-H aromatic correlation supports substitution at C7.[1]

Workflow Diagram
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Unknown Isomer

(COHINO2)

Step 1: IR Spectroscopy
Check C=0 Frequency

<1690 cm-17?
(H-Bonding)

Step 2: 1H NMR
Analyze Aromatic Region

Step 3: NOE Experiment
Irradiate NH2 Signal

NOE to H6 only NOE to H3 (Benzylic)

Confirmation: Alternative:
7-Amino-5-hydroxy-1-indanone 4-Amino-6-hydroxy-1-indanone

Click to download full resolution via product page
Caption: Logical workflow for structural validation using spectroscopic gates.

Synthesis & Preparation Context

Since 7-amino-5-hydroxy-1-indanone is not a standard catalog item, it is likely synthesized via
nitration and reduction of a precursor.[1]

Protocol Summary:
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» Starting Material: 5-Hydroxy-1-indanone (Commercially available, CAS 3470-49-3).[1][2]

e Protection: Acetylation of OH to prevent oxidation.[1]

 Nitration: Nitration of 5-acetoxy-1-indanone.
o Regioselectivity:[1] The acetoxy group directs ortho/para.[1] The alkyl ring directs ortho.[1]
o Position 4 (ortho to acetoxy, ortho to alkyl) and Position 6 (ortho to acetoxy) are favored.[1]

o Correction: To get position 7, one might need to start from 3-(3-hydroxy-5-
aminophenyl)propanoic acid and perform a Friedel-Crafts cyclization.[1]

e Cyclization Route (Recommended):
o React 3-amino-5-hydroxybenzoic acid derivatives (protected)

Convert to Propionic acid derivative

PPA Cyclization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 5-Hydroxy-1-indanone | CO9H802 | CID 233147 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2.5-¥F-1-Enfil 95% | Sigma-Aldrich [sigmaaldrich.com]

e 3. 7-Hydroxy-1-indanone - ReddyChemTech [reddychemtech.com]

e 4. 7-Hydroxy-1-indanone | CO9H802 | CID 248078 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization: 7-
Amino-5-hydroxy-2,3-dihydroinden-1-one[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b11920773/docs#comprehensive-spectroscopic-
characterization-7-amino-5-hydroxy-2-3-dihydroinden-1-one-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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